molecular formula C27H23N7O4S3 B300829 Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate

Cat. No. B300829
M. Wt: 605.7 g/mol
InChI Key: FNMUVDRPMVTNSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a chemical compound that has gained significant attention in scientific research.

Mechanism of Action

The mechanism of action of methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infection.
Biochemical and Physiological Effects
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate has been shown to have several biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. The compound has also been shown to induce apoptosis in cancer cells and inhibit microbial growth by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate has several advantages for lab experiments. It is stable in various solvents and can be easily synthesized using standard laboratory techniques. However, the compound's low solubility in water can limit its application in certain experiments.

Future Directions

Future research on methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate can focus on exploring its potential therapeutic applications in various diseases. Studies can also investigate the compound's mechanism of action and optimize its synthesis method to improve its efficiency and solubility. Furthermore, research can focus on developing novel derivatives of the compound with improved pharmacological properties.
Conclusion
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a promising chemical compound with potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a subject of interest in scientific research. Further studies can explore its potential applications and optimize its synthesis method to improve its efficacy.

Synthesis Methods

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 1-benzyl-5-(2-mercaptoacetyl)tetrazole with 2-bromo-1-(4-methoxyphenyl)ethanone to form the intermediate compound 2-(1-benzyltetrazol-5-yl)sulfanylacetophenone. The intermediate compound is then reacted with 2-aminobenzoic acid to form the final product, methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate.

Scientific Research Applications

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate has been extensively studied for its potential therapeutic applications. Several studies have reported the compound's anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been shown to have a positive effect on wound healing and tissue regeneration.

properties

Product Name

Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate

Molecular Formula

C27H23N7O4S3

Molecular Weight

605.7 g/mol

IUPAC Name

methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate

InChI

InChI=1S/C27H23N7O4S3/c1-38-25(37)18-7-9-19(10-8-18)28-24(36)16-40-27-30-21-12-11-20(13-22(21)41-27)29-23(35)15-39-26-31-32-33-34(26)14-17-5-3-2-4-6-17/h2-13H,14-16H2,1H3,(H,28,36)(H,29,35)

InChI Key

FNMUVDRPMVTNSV-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4CC5=CC=CC=C5

Canonical SMILES

COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4CC5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.